Cas no 1443344-24-8 (Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate)
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
- Ethyl 3-methyl-4-n-propoxybenzoylformate
- Ethyl2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
- 1443344-24-8
- Benzeneacetic acid, 3-methyl-α-oxo-4-propoxy-, ethyl ester
-
- MDL: MFCD18426858
- Inchi: 1S/C14H18O4/c1-4-8-18-12-7-6-11(9-10(12)3)13(15)14(16)17-5-2/h6-7,9H,4-5,8H2,1-3H3
- InChI Key: BUGXMNUQEZNUIN-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(C(C(=O)OCC)=O)=CC=1C
Computed Properties
- Exact Mass: 250.12050905g/mol
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 368.8±35.0 °C at 760 mmHg
- Flash Point: 161.8±26.0 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12142233-1g |
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate |
1443344-24-8 | 97% | 1g |
$437 | 2024-07-23 | |
| Crysdot LLC | CD12142233-5g |
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate |
1443344-24-8 | 97% | 5g |
$1177 | 2024-07-23 |
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate (CAS No. 1443344-24-8): An Overview of a Promising Compound in Medicinal Chemistry
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate (CAS No. 1443344-24-8) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxoacetates and is characterized by its 3-methyl-4-propoxyphenyl substituent, which imparts specific biological activities and pharmacological properties.
The chemical structure of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate is composed of an ethyl ester group, a ketone moiety, and a substituted phenyl ring. The presence of the propoxy group on the phenyl ring is particularly noteworthy, as it can influence the compound's solubility, stability, and interaction with biological targets. This structural complexity makes it a valuable candidate for various research and development activities in the pharmaceutical industry.
Recent studies have highlighted the potential of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate exhibited significant neuroprotective effects in cellular models of Parkinson's disease by reducing oxidative stress and inhibiting apoptosis.
In addition to its neuroprotective properties, Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate has also shown promise in anti-inflammatory and antioxidant applications. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators, making it a potential candidate for developing new anti-inflammatory drugs.
The antioxidant properties of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate are another area of interest. Oxidative stress is a common factor in many diseases, including cardiovascular disorders and cancer. Research has shown that this compound can scavenge free radicals and upregulate antioxidant enzymes, thereby protecting cells from oxidative damage. A study published in *Free Radical Biology and Medicine* reported that Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate significantly reduced oxidative stress markers in both in vitro and in vivo models.
The pharmacokinetic profile of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate is another critical aspect that has been extensively studied. Its bioavailability, distribution, metabolism, and excretion (ADME) properties are crucial for determining its potential as a therapeutic agent. Preclinical data suggest that this compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.
Clinical trials are currently underway to further evaluate the safety and efficacy of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.
In conclusion, Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate (CAS No. 1443344-24-8) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing the treatment of various diseases.
1443344-24-8 (Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)